The study intends to investigate the physical, chemical and thermal characteristics of paraffin blended fuels to determine their suitability as a solid fuel in a hybrid rocket. Wax fuels are a viable and efficient alternative to conventional rocket fuels, having excellent structural strength and thermal and mechanical properties. By utilizing both axial and swirl injection technique, the combustion performance of paraffin – beeswax blended fuels have been tested with a fabricated cylindrical grain in a laboratory-scale rocket setting along with oxygen. The test outcomes revealed solid fuel compositions of more beeswax content in paraffin wax on an oxygenated gaseous environment with a swirl-flow injection method has the highest average regression rate of 1.649 mm/sec at 181 kg/m2s mass flux. Axially injected oxygen with pure paraffin wax has the lowest value of 0.85 mm/sec at 96 kg/m2s. The regression rate comparisons revealed that oxygen injection by a swirl injector increased the regression rates by 40% for mass fluxes greater than 80 kg/m2s. Compared to other studies, the combustion efficiencies have been obtained in this study are good. Blended fuels can manage and increase combustion efficiencies for axial and swirl flow conditions. Swirl injectors outperform axial injectors for oxygen injection and allow for a higher proportion of Beeswax combined with paraffin. This study exclusively designed and manufactured an axial injector and swirl injector, according to the required dimensions of a lab-scale hybrid rocket's combustion chamber, injector, and exhaust nozzle, and their performances have been evaluated.

This study evaluates the effects of patient-controlled analgesia (PCA) using dexmedetomidine combined with sufentanil on caesarean section and maternal hemodynamics. In this study, a total of 140 eligible puerperal are randomly divided into control and experimental groups (n=70). Control group has received PCA using sufentanil, while experimental group has received PCA using dexmedetomidine plus sufentanil. The analgesic and sedative effects have been evaluated using Bruggemann comfort scale(BCS) score and Ramsay score, respectively. Maternal hemodynamics-related indices heart rate (HR), systolic blood pressure (SBP), diastolic blood pressure (DBP) and oxyhemoglobin saturation (SpO2) have been detected at the end of operation (T0), upon access to analgesic pump (T1), 24 h after access to analgesic pump (T2) and 48h after access to analgesic pump (T3). The incidence rates of postoperative complications were compared. It has been found that at T2 and T3, BCS and Experimental group had significantly higher Ramsay score and lower HR, SBP, DBP and SpO2 than those of control group (P<0.05). The incidence rate of complications in experimental group (5.71%) is found to be significantly lower than that of control group (22.86%) (P<0.05).

The supercapacitor is an intriguing future energy storage device. 2D nanomaterials such as Graphene oxide (GO) and MoS2 are well-known electrostatic double layer capacitance (EDLC) based electrode materials. In the present work, the effect of compositing CeO2 with GO and MoS2 on their electrochemical performance has been investigated. The crystal structure of the pure CeO2 and composites were confirmed by XRD analysis. Raman spectroscopic analysis revealed the F2g vibration mode of CeO2, D and G bands of GO nanosheets. SEM analysis confirmed the spherical morphology of CeO2 nanoparticle and sheets like morphology of rGO and MoS2. The SEM images of composites show the presence of spherical particles and nanosheets, which confirm the formation of CeO2/rGO and CeO2/MoS2 nanocomposites. The electrochemical characteristics of CeO2/rGO and CeO2/MoS2 nanocomposites-based electrode materials were evaluated using cyclic voltammetry (CV), chronopotentiometry (CP), and EIS analyses. The CeO2, CeO2/MoS2, and CeO2/rGO electrodes exhibited the specific capacitance of 660, 866, and 959 Fg-1, respectively at 5mVs-1. Due to the synergistic effect of CeO2 with rGO and MoS2, the CeO2/rGO and CeO2/MoS2 nanocomposite electrode materials have shown improved energy storage performance compared to pure CeO2.

Ferrites have attracted the research community owing to their invincible properties corresponding to their magnetic recoverability, recycling efficacy, and environmentally friendly behaviour. They are gaining importance in catalysis, sensors, supercapacitors, batteries, magnetic tunnel ferrofluids, magnetic drug delivery, and information storage. By taking advantage of ferrites, in this study, we have developed a silver ferrite embellished graphene oxide (AgFe2O4/GO) nanocomposite by decorating AgFe2O4 on graphene oxide (GO) by a viable route. The crystal structure, size, morphology, and magnetic behaviour of the fabricated nanocomposites have been investigated with the assistance of fourier transform infrared (FTIR) spectroscopy, RAMAN spectroscopy, X-ray diffraction, and scanning electron microscopic (SEM) techniques. The composite has been examined for the electrocatalytic determination of gallic acid (GA) by cyclic voltammetry and differential pulse voltammetry by its modification of glassy carbon electrode. This modified glassy carbon electrode has shown excellent electrocatalytic behaviour toward the detection of GA. These results can be used as an electrochemical standard in the estimation of total polyphenol content in the foodstuffs and extended to pharmaceutical and industrial applications.

This study has been carried out to prepare neem oil-in-water nano-emulsions stabilized by Brij 30 surfactant using the phase inversion temperature (PIT) method at three different temperatures, i.e., 60, 75 and 80°C. Compositions of homogenous phase have been identified in the pseudo-ternary phase diagram. Among the total seventeen formulations, three formulations (NB1, NB2 and NB3) have been short-listed and characterized for emulsion size and viscosity. The selected formulations have shown emulsion size of 348-981 nm in diameter. The volume percentage ratio of Brij 30 to neem oil have shown significant effect on the droplet size of nano-emulsions. Formulations having lower concentration of Brij 30 have displayed a smaller emulsion droplet size (348 nm). The NB3 formulation (4% neem oil, 11% Brij 30 and 85% deionized water) has exhibited the highest stability after 60 days of storage. Antimicrobial study has shown that in contrast to raw neem and Ampicillin (synthetic drug), NB1 exhibited best result in terms of minimum inhibition concentration (MIC) reduction by 100% against E-coli, P. aeruginosa, S. aureus and S. pyogenus.

Functionalization of fullerene via covalent addition of substituted 4-benzo-9-crown-3 ether diazonium salt has been described. This procedure is used for the preparation of new derivative fullerenes which is described as a phase transfer catalyst. The covalent grafting has led to a considerable increment in the solubility of fullerene in organic solvents such as, CH2Cl2, acetone and ethanol. The covalent grafting of crown ether (4-(benzo-9-crown-3)) to fullerene (Fullerene-CE) has been identified and confirmed by IR, H-NMR, 7Li-NMR and thermogravimetric analysis (TGA) methods. Fullerene-CE in solvents has been used as a phase transfer catalyst for organic reactions. The Fullerene-CE is capable to become the Li+ host.

Piroxicam (PRM) a nonsteroidal anti-inflammatory medication is an oxicam-class used orally to treat gout, arthritis, and other inflammatory diseases. However, its poor aqueous solubility and bioavailability has hampered further clinical applications in health industries. This work emphasize on development of four types of functionalised biocompatible dendrimer with generation 0 and 1and examine its solubility, drug release and antibacterial activity. The maximum solubility enhancement of PRM up to 48 folds has been achieved by PAMAM (G1)-CH3 at a concentration of 9.9×10-4 M. The in vitro release gets sustained up to 450 mins for releasing 90% of drug from PAMAM (G1)-COCH3 compared to its parent dendrimer which is 120 min. The anti-bacterial studies reflected that when dendrimers are used as drug carriers, the inherent property of drug is not disturbed, instead the activity has been increased. The activity interms of zone of inhibition results in 1.5-2.0 folds increase and it is more pronounced in the case of B. subtilis rather than E.coli. This observation indicates evidence that dendrimer and their derivatives are promising candidates for drug solubility enhancer and effective delivery of drugs with drastic reduction in side effect and improved efficiency.

New soluble and insoluble Nb, Ta, Mo, and Sb complex catalysts have been developed using pyridine and polymersupported cross-linked (poly-4-vinyl pyridine) bead (PSCPVP), and characterized using FT-IR, SEM, EDAX, elemental analysis (CHN), and TGA. Their ability to catalyze the acylation of ethanol with acetic anhydride at 303K has been proven. Both soluble and insoluble chemicals have the same order of activity: MoCl5, TaCl5, NbCl5, and SbCl5. The insoluble catalyst outperformed in terms of activity by complex catalysts, although they have significant limitations in terms of solubility and recyclability and soluble homogeneous catalysts in terms of lowest cost and recyclability, whereas all soluble Py-MCl5 catalysts exhibit better activity than insoluble PSCPVP-MCl5 catalysts according to the computed kobs values. Insoluble catalysts are preferable than soluble homogeneous catalysts in terms of recyclability, although all the soluble catalysts of Py-MCl5, M= Nb, Ta, Mo, and Sb have exhibited better activity than insoluble PSCPVP-MCl5 (kobs= 6.51, 6.98, 7.48 & 1.73 x103 min-1) based on the computed kobs values. For acylation process, it has been found that the soluble Py- NbCl5, Py-TaCl5, Py-MoCl5, and Py-SbCl5 catalysts whereas 1.47, 1.63, 1.59, and 1.67 folds more active than PSCPVPNbCl5, PSCPVP-TaCl5, PSCPVP-MoCl5, and PSCPVP-SbCl5 correspondingly.

In recent years search for efficient material to detoxify the environment has received great interest. Nanomaterials made up of transition metal oxide proved to be promising material for future owing to their extraordinary physical, chemical, and electronic properties. Among the different metal oxides, zinc oxide (ZnO) with wide band, good photostability, easy to prepare and low cost make it a viable source to remediate the environment. Addition of plasmonic structure to ZnO inhibits the charge carrier recombination and aids to absorb visible light. In this work, Ag/ZnO nanocomposites have been prepared using thermal method and characterized using X-ray diffraction, diffuse reflectance spectroscopy, scanning electron microscopy and energy dispersive analysis. Photocatalytic studies under sunlight to degrade methylene blue dye indicates the ability of synthesized material that can be utilized to treat dye effluents. The synthesized material has also shown good antibacterial activity.

Removal of fluoroquinolone antibiotic pollutants in the aquatic environment has become a research hotspot. In this work, two skeletal resins and four acidic ion exchange resins have been used as adsorbent materials to evaluate their adsorption properties for fluoroquinolone antibiotic ciprofloxacin (CIP) in aqueous solution. Compared with other materials, the sulfonic-phosphoric acid-based bifunctional resin S9570 has shown the best adsorption performance for CIP. The effect of solution pH on the adsorption of CIP by S9570 has been further explored, and the optimal adsorption capacity has been obtained at pH 4.0. The adsorption kinetics and thermodynamics of S9570 for CIP have been investigated in details. The high fits of the pseudo-second-order and intraparticle diffusion equations indicate that these two models can better describe the adsorption process of S9570 for CIP which has been jointly controlled by chemical adsorption and intraparticle diffusion steps and has been accompanied by weak or intermediate initial adsorption behaviour. The best fit results of Langmuir has indicated that there exists a monolayer adsorption on the surface of the S9570.Thermodynamic parameters suggest that the adsorption is an endothermic, spontaneous process with increased randomness at the solid-liquid interface. Through this evaluation of resin adsorption materials, it has been proved that the adsorbent material has good reusability and antiinterference performance.